Cas no 2196-99-8 (2-Chloro-1-(4-methoxyphenyl)ethanone)

• Product Name: 2-Chloro-1-(4-methoxyphenyl)ethanone
• CAS No: 2196-99-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00216508
• CID: 42595
• PubChem ID: 237806
• Update Time: 2025-11-01

2-Chloro-1-(4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-methoxyphenyl)ethanone
• 2-Chloro-1-(4-methoxyphenyl)-1-ethanone
• 4-Methoxyphenacylchloride
• 2-Chloro-1-(4-methoxy-phenyl)-ethanone
• 2-(4-methoxyphenyl)-2-oxoethyl chloride
• 2-chloro-1-(4-methoxyphenyl)ethan-1-one
• 2-Chloro-4'-methoxyacetophenone
• 2-Chloro-4'-methoxylphacetone
• 4-methoxyphenyl chloromethyl ketone
• ethanone,2-chloro-1-(4-methoxyphenyl)
• 4-Methoxyphenacyl chloride
• ethanone, 2-chloro-1-(4-methoxyphenyl)-
• 4'-METHOXY-2-CHLOROACETOPHENONE
• 4-(CHLOROACETYL)ANISOLE
• NSC41670
• PubChem3270
• p-Methoxyphenacyl chloride
• 2-chloro-4-methoxyacetophenone
• DTXSID80862865
• 4'-Methoxy-2-chloroacetophenone, 97%
• SCHEMBL2314649
• BB 0254405
• J-640236
• 2-chloro-1-(4-methoxyphenyl)-ethanone
• A4707
• M3268
• CK1193
• NSC-41670
• EN300-07125
• MFCD00216508
• CS-W016981
• FT-0634111
• AKOS000112361
• CS-13026
• InChI=1/C9H9ClO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H
• Z56945957
• AMY3901
• AQ-917/42754012
• NSC 41670
• 2196-99-8
• F8889-9210
• SB35482
• MCRINSAETDOKDE-UHFFFAOYSA-N

• MDL： MFCD00216508
• Inchi： 1S/C9H9ClO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： MCRINSAETDOKDE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Light yellow or beige crystalline powder
• Density: 1.1989 (rough estimate)
• Melting Point: 96-100 °C
• Boiling Point: 263.86°C (rough estimate)
• Flash Point: 134.2°C
• Refractive Index: 1.5300 (estimate)
• PSA: 26.30000
• LogP: 2.11670
• Solubility: Slightly soluble in water

2-Chloro-1-(4-methoxyphenyl)ethanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN1759
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(4-methoxyphenyl)ethanone

Introduction to 2-Chloro-1-(4-methoxyphenyl)ethanone (CAS No. 2196-99-8)

2-Chloro-1-(4-methoxyphenyl)ethanone, also known by its CAS number 2196-99-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro group and a methoxyphenyl moiety, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 2-Chloro-1-(4-methoxyphenyl)ethanone is C₉H₉O₂Cl, and it has a molecular weight of approximately 180.62 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from laboratory research to industrial processes.

In the realm of organic synthesis, 2-Chloro-1-(4-methoxyphenyl)ethanone serves as a valuable building block for the preparation of more complex molecules. The presence of the chloro group allows for various nucleophilic substitution reactions, while the methoxyphenyl moiety can participate in electrophilic aromatic substitution reactions. These properties make it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential of 2-Chloro-1-(4-methoxyphenyl)ethanone in the development of novel drugs. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. One notable example is the synthesis of a series of substituted benzoyl derivatives, which have been found to inhibit the growth of cancer cells by targeting specific signaling pathways.

In addition to its pharmaceutical applications, 2-Chloro-1-(4-methoxyphenyl)ethanone has been explored for its use in materials science. Researchers have utilized this compound as a precursor for the preparation of functional polymers and coatings. The unique combination of chlorine and methoxy groups provides opportunities for tailoring the properties of these materials, such as their thermal stability, mechanical strength, and optical properties.

The safety and handling of 2-Chloro-1-(4-methoxyphenyl)ethanone are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in well-ventilated areas away from incompatible substances.

In conclusion, 2-Chloro-1-(4-methoxyphenyl)ethanone (CAS No. 2196-99-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable reagent in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.